Diammonium germanate

• CAS No.: 12183-63-0
• Molecular Formula: GeH8N2O3
• Molecular Weight: 156.71 g/mol
• IUPAC Name: diazanium;dioxido(oxo)germane
• InChI: InChI=1S/GeO3.2H3N/c2-1(3)4;;/h;2*1H3/q-2;;/p+2
• InChI Key: APNGRXAWZRFKOF-UHFFFAOYSA-P
• SMILES: [NH4+].[NH4+].[O-][Ge](=O)[O-]
• Synonyms: diammonium germanate

Description

Diammonium germanate, also known as diammonium hexafluorogermanate(IV) (CAS: 16962-47-3), is a chemical compound with the molecular formula (NH₄)₂GeF₆ and a molecular weight of 222.71 g/mol . It belongs to the class of ammonium fluorometallates, characterized by ammonium cations paired with complex anions containing germanium and fluorine. The compound is a crystalline solid, often utilized in specialized chemical syntheses and materials science due to its unique germanate-based structure.

Comparison with Similar Compounds

Diammonium Phosphate (DAP)

• Chemical Formula : (NH₄)₂HPO₄
• Molecular Weight : 132.06 g/mol
• Applications : Widely used as a phosphorus fertilizer in agriculture and as a flame retardant in industrial settings .
• Comparison : Unlike diammonium germanate, DAP’s phosphate anion (HPO₄²⁻) contributes to soil nutrient enrichment, whereas the fluorogermanate anion (GeF₆²⁻) in this compound lacks agricultural relevance. DAP also exhibits higher water solubility, making it practical for fertilizer use, while this compound’s solubility and stability in aqueous environments remain less documented .

Diammonium Citrate

• Chemical Formula : C₆H₈O₇·2NH₃
• Molecular Weight : 226.18 g/mol
• Applications : Employed in cosmetics, food additives, and industrial chelating agents due to its mild acidity and solubility in water .
• Comparison: Diammonium citrate’s organic citrate anion contrasts with the inorganic fluorogermanate in this compound. The citrate’s versatility in pH regulation and metal chelation differs from this compound’s niche applications in materials science .

Diammonium Peroxodisulphate

• Chemical Formula : (NH₄)₂S₂O₈
• Molecular Weight : 228.21 g/mol
• Applications : A strong oxidizing agent used in polymerization reactions and laboratory settings .
• Comparison : Both compounds share ammonium cations, but peroxodisulphate’s oxidizing properties and associated hazards (e.g., skin irritation, respiratory risks) differ from this compound’s hazards, which include toxicity via ingestion or inhalation .

Other Germanate Compounds

Alkali Germanates (e.g., Sodium Germanate)

• Chemical Formula : Na₂GeO₃
• Applications : Used in germanate glasses with high thermal stability and unique optical properties .
• Comparison: Alkali germanates form glass networks with nonlinear property trends (the "germanate anomaly"), whereas this compound’s crystalline structure and ammonium content limit its use in glass matrices. Alkali germanates also exhibit higher thermal stability compared to ammonium salts, which may decompose at lower temperatures .

Europium-Doped Germanate Glasses

• Structure : Germanate glasses modified with phosphate or other oxides to enhance luminescence properties .
• Comparison : These glasses exploit the germanate anion’s ability to host rare-earth ions (e.g., Eu³⁺) for photonic applications. This compound could serve as a germanium source in glass synthesis but lacks direct luminescent functionality without doping .

Fluorometallates

Ammonium Hexafluorosilicate

• Chemical Formula : (NH₄)₂SiF₆
• Comparison : Structurally analogous to this compound, but silicon replaces germanium. Both are used in specialty chemical synthesis, though ammonium hexafluorosilicate is more commonly employed in water fluoridation and ceramics. The larger ionic radius of Ge⁴⁺ compared to Si⁴⁺ may influence lattice stability and reactivity .

Data Tables

Table 1: Chemical Properties Comparison

Compound	Formula	Molecular Weight (g/mol)	Primary Applications
This compound	(NH₄)₂GeF₆	222.71	Materials synthesis
Diammonium Phosphate	(NH₄)₂HPO₄	132.06	Fertilizer, flame retardant
Diammonium Citrate	C₆H₈O₇·2NH₃	226.18	Cosmetics, food additives
Sodium Germanate	Na₂GeO₃	166.58	Photonic glasses

Q & A

Q. What are the challenges in synthesizing high-purity this compound, and how can they be mitigated?

• Methodological Answer : Challenges include hygroscopicity and side reactions (e.g., ammonium decomposition). Mitigate via solvent-free synthesis, ultrahigh-purity precursors, and inert-atmosphere gloveboxes. Purity verification requires ICP-MS for trace metal analysis and neutron diffraction for hydrogen/deuterium exchange studies .

Data Management and Compliance

• Referencing Standards : Follow discipline-specific DMP templates (e.g., DFG, Science Europe) to document data storage, sharing, and preservation. Use repositories like Zenodo for raw spectral/XRD data .
• GDPR Considerations : If human data is involved, ensure granular consent forms and anonymization protocols. Consult institutional review boards (IRBs) for compliance .